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Compound of Interest

Compound Name: D-Fructose-1,2,3-13C3

Cat. No.: B15555540 Get Quote

Essential Safety and Handling Guide for D-
Fructose-1,2,3-13C3
This guide provides crucial safety and logistical information for the handling and disposal of D-
Fructose-1,2,3-13C3, a non-hazardous, stable isotope-labeled compound. Adherence to these

procedures is essential for maintaining a safe laboratory environment and ensuring the integrity

of research outcomes. While D-Fructose-1,2,3-13C3 is not classified as a hazardous

substance, following standard laboratory best practices is paramount.[1][2][3][4][5][6]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn to prevent potential

contamination and ensure personal safety.[2] The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Item Specifications & Use

Eye Protection
Safety Glasses with Side

Shields

Must be ANSI Z87.1 compliant

to protect from potential

splashes or airborne particles.

[2]

Hand Protection Disposable Nitrile Gloves

Prevents direct skin contact

and potential contamination of

the sample.[2] Change gloves

immediately if they become

contaminated.[1]

Body Protection Laboratory Coat

A full-length lab coat is

required to shield skin and

personal clothing from

accidental spills.[1][2]

Foot Protection Closed-Toe Shoes
Required to prevent injury from

spills or dropped items.[1][2]

Respiratory Protection Dust Mask or Respirator

Recommended when handling

the solid form if dust is

generated and ventilation is

not adequate.[1][7] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[7]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_d2_2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_d2_2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_L_Glucose_13C.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_L_Glucose_13C.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_d2_2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_L_Glucose_13C.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_D_Glucose_d2_2.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_L_Glucose_13C.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₃¹³C₃H₁₂O₆

Appearance White solid/powder[4][8]

Odor Odorless[4][7]

Solubility Soluble in water[4][8]

Stability Stable under normal storage conditions[4][7]

Molecular Weight 183.13 g/mol [9]

Melting Point 103-105 °C[10]

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is critical for minimizing risk and ensuring the integrity of experiments

involving D-Fructose-1,2,3-13C3.

1. Pre-Handling Preparations:

Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the

entire experimental procedure.

Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh

boats), and waste containers are readily accessible.[1]

Inspect Container: Upon receipt, visually inspect the container for any signs of damage or

leakage.[2]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, avoiding exposure to moisture and direct sunlight.[2][4]

2. Handling the Compound:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
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Weighing: Carefully weigh the desired amount of D-Fructose-1,2,3-13C3. Handle the

powder gently to avoid creating dust.[1][2] If dust is generated, ensure adequate ventilation

or use respiratory protection.[1]

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to

prevent splashing.

3. Post-Handling Procedures:

Clean-Up: Clean the work area and any equipment used thoroughly.

Doff PPE: Remove personal protective equipment in the correct order to avoid

contamination.

Hand Washing: Wash hands thoroughly after handling the compound.[4]

Disposal Plan
As D-Fructose-1,2,3-13C3 is a non-hazardous compound, disposal is relatively straightforward

but should be handled responsibly.[2][3]

Unused Compound: Dispose of the unused chemical in its original container or a suitable

labeled container in accordance with local, state, and federal regulations for non-hazardous

chemical waste. Do not dump into sewers or waterways.[3]

Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that

come into contact with the compound should be disposed of in the appropriate laboratory

waste stream.[2]

Empty Containers: Non-contaminated packages should be recycled or disposed of as

regular waste.[3] Packaging that cannot be properly cleaned must be disposed of as

chemical waste.[3]

Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Fructose-1,2,3-13C3 in

a laboratory setting.
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Workflow for Handling D-Fructose-1,2,3-13C3
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Caption: Standard laboratory workflow for D-Fructose-1,2,3-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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